Cas no 1142197-42-9 (2-Bromo-5-pyrrolidinopyridine)

• Product Name: 2-Bromo-5-pyrrolidinopyridine
• CAS No: 1142197-42-9
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD11869570
• CID: 2102591
• PubChem ID: 45788617
• Update Time: 2025-07-21

2-Bromo-5-pyrrolidinopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-pyrrolidinopyridine
• 2-bromo-5-pyrrolidin-1-ylpyridine
• Pyridine, 2-bromo-5-(1-pyrrolidinyl)-
• 2-bromo-5-(pyrrolidin-1-yl)pyridine
• DB-376893
• 2-bromo-5-(pyrrolidin-1-yl)pyridine, AldrichCPR
• BS-19258
• MB10307
• 2-Bromo-5-(1-pyrrolidinyl)pyridine
• AKOS015945226
• 1142197-42-9
• CS-0207658

• MDL： MFCD11869570
• Inchi： 1S/C9H11BrN2/c10-9-4-3-8(7-11-9)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key： MLWDKMVRHSEBPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)N1CCCC1

Computed Properties

• Exact Mass: 226.01100
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 2.50930

Additional information on 2-Bromo-5-pyrrolidinopyridine

Introduction to 2-Bromo-5-pyrrolidinopyridine (CAS No. 1142197-42-9)

2-Bromo-5-pyrrolidinopyridine, with the chemical identifier CAS No. 1142197-42-9, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic brominated derivative has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry. The unique structural motif, combining a pyridine ring with a pyrrolidine moiety, coupled with the presence of a bromine substituent, makes it a valuable intermediate for synthesizing complex molecules.

The compound’s molecular structure, characterized by a nitrogen-rich scaffold, facilitates its role as a building block in the development of bioactive molecules. Specifically, the bromine atom at the 2-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing more intricate scaffolds essential for designing novel therapeutic agents.

In recent years, 2-Bromo-5-pyrrolidinopyridine has been extensively explored in the synthesis of kinase inhibitors, particularly those targeting oncogenic pathways. The pyrrolidinopyridine core is frequently incorporated into small-molecule inhibitors due to its ability to mimic natural substrates and interact effectively with enzyme active sites. For instance, studies have demonstrated its utility in developing inhibitors of Janus kinases (JAKs) and tyrosine kinases (TKs), which are implicated in various inflammatory and autoimmune disorders.

Moreover, the compound has shown promise in the development of antiviral agents. The structural features of 2-Bromo-5-pyrrolidinopyridine allow it to interfere with viral replication mechanisms by inhibiting key enzymes such as proteases and polymerases. Recent research has highlighted its potential in combating emerging viral threats, where rapid development of effective inhibitors is crucial. The brominated pyrrolidinopyridine derivative serves as a scaffold for designing molecules that can disrupt viral protein synthesis or assembly.

Another notable application lies in the field of central nervous system (CNS) drug discovery. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. Researchers have leveraged its structural framework to develop novel neuroactive compounds targeting receptors involved in mood regulation, pain perception, and cognitive function. Preliminary studies suggest that derivatives of 2-Bromo-5-pyrrolidinopyridine may exhibit potent effects on neurotransmitter systems without significant side effects.

The synthesis of 2-Bromo-5-pyrrolidinopyridine itself is an intriguing process that highlights advancements in organic chemistry methodologies. Traditional approaches often involve multi-step sequences starting from readily available precursors like pyridine and pyrrolidine derivatives. However, modern synthetic strategies have refined these processes, enabling higher yields and purities through catalytic methods and flow chemistry techniques. These improvements not only enhance efficiency but also reduce waste, aligning with green chemistry principles.

The role of computational chemistry in optimizing 2-Bromo-5-pyrrolidinopyridine derivatives cannot be overstated. Molecular modeling and quantum mechanical calculations help predict binding affinities, metabolic stability, and pharmacokinetic properties before experimental synthesis. This computational screening accelerates the drug discovery pipeline by identifying promising candidates early on, thereby saving time and resources.

In conclusion, 2-Bromo-5-pyrrolidinopyridine (CAS No. 1142197-42-9) stands as a cornerstone in modern medicinal chemistry due to its structural versatility and functional reactivity. Its applications span across multiple therapeutic areas, from oncology to antiviral treatments and CNS disorders. As research continues to uncover new synthetic pathways and pharmacological targets, this compound will undoubtedly remain at the forefront of drug development efforts.